Cas no 1487498-37-2 (2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 1487498-37-2
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5209743
• Update Time: 2025-07-19

2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-9-ethanol, α-[(1,1-dioxido-2-isothiazolidinyl)methyl]-
• N-[3-(9H-Carbazol-9-yl)-2-hydroxypropyl]isothiazolidine 1,1-dioxide
• 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione

• Inchi： 1S/C18H20N2O3S/c21-14(12-19-10-5-11-24(19,22)23)13-20-17-8-3-1-6-15(17)16-7-2-4-9-18(16)20/h1-4,6-9,14,21H,5,10-13H2
• InChI Key： KBUAONWROSSDRE-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2C2=CC=CC=C12)C(O)CN1CCCS1(=O)=O

Additional information on 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione

Comprehensive Overview of 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione (CAS No. 1487498-37-2)

The compound 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione (CAS No. 1487498-37-2) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a carbazole moiety and a thiazolidine-1,1-dione ring, makes it a promising candidate for various applications, including pharmaceuticals, optoelectronics, and advanced materials. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione is its molecular architecture. The carbazole unit is a well-known heterocyclic compound with a wide range of applications, from organic light-emitting diodes (OLEDs) to anticancer agents. The incorporation of a thiazolidine-1,1-dione ring further enhances its versatility, as this functional group is often associated with bioactive molecules. Researchers are particularly interested in how these two components interact to influence the compound's physical and chemical properties.

In recent years, the demand for novel organic compounds with potential therapeutic benefits has surged. 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione has been explored for its possible role in drug development, particularly in targeting inflammatory pathways and metabolic disorders. The hydroxypropyl linker in its structure may contribute to improved solubility and bioavailability, which are critical factors in pharmaceutical design. Additionally, the thiazolidine-1,1-dione moiety is known to exhibit antioxidant and anti-inflammatory properties, making this compound a subject of intense study.

Beyond its pharmaceutical potential, CAS No. 1487498-37-2 has also piqued the interest of materials scientists. The carbazole group is a key building block in the development of organic semiconductors, which are essential for next-generation electronic devices. The compound's ability to form stable thin films and its optoelectronic properties make it a candidate for use in solar cells, transistors, and sensors. As the push for sustainable and energy-efficient technologies grows, compounds like this are becoming increasingly valuable.

Synthesis of 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets the stringent requirements of industrial and academic applications. Advanced spectroscopic techniques, such as NMR and mass spectrometry, are employed to confirm its structure and purity, which are crucial for reproducibility in scientific studies.

Given the growing emphasis on green chemistry, there is also interest in developing eco-friendly synthesis routes for CAS No. 1487498-37-2. Catalytic methods and solvent-free reactions are being explored to minimize environmental impact while maintaining high efficiency. This aligns with broader trends in the chemical industry, where sustainability and innovation go hand in hand.

In conclusion, 2-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1lambda6,2-thiazolidine-1,1-dione (CAS No. 1487498-37-2) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from drug discovery to advanced materials, highlight its potential to address some of the most pressing challenges in these fields. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of science and technology.